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Compound of Interest

Compound Name: Tetrabutylammonium cyanate

Cat. No.: B1599153

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the Safety Data Sheet (SDS) for
tetrabutylammonium cyanate (CAS No. 39139-87-2). It is imperative to distinguish this
compound from the highly toxic tetrabutylammonium cyanide (CAS No. 10442-39-4), as their
safety profiles differ significantly. This document focuses exclusively on tetrabutylammonium
cyanate, summarizing its known hazards, handling procedures, and protective measures to
ensure safe laboratory practices.

Core Safety and Physical Data

The following tables summarize the essential quantitative data available for
tetrabutylammonium cyanate. It is noteworthy that while one supplier classifies the
compound with specific health hazards, another indicates it is not classified and has no
established occupational exposure limits, suggesting that the toxicological properties have not
been fully investigated.[1][2][3]
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Identifier

Value

Chemical Name

Tetrabutylammonium cyanate

CAS Number 39139-87-2
Molecular Formula C16H36N*CNO
Molecular Weight 284.48 g/mol
Storage and Handling Specification
Storage Temperature 2-8°C[2]

Storage Conditions

Keep containers tightly closed in a dry, cool, and

well-ventilated place. Desiccate at 4°C.[1]

Form

Crystals|[2]

Hazard Identification and Classification

According to information from one supplier, tetrabutylammonium cyanate is classified as a

hazardous substance.[2] However, another supplier states the material is "Not classified".[1]

Users should handle the substance with caution, adhering to the more conservative safety

warnings until a harmonized classification is established.

The GHS classification from the hazardous designation is as follows:

Pictogram: GHS08 (Health Hazard)[2]
Signal Word:Danger[2]

Hazard Statements:

o H317: May cause an allergic skin reaction.[2]

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2]

Precautionary Statements:
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o P261: Avoid breathing dust.[2]

o P272: Contaminated work clothing should not be allowed out of the workplace.[2]
o P280: Wear protective gloves.[2]

o P284: Wear respiratory protection.[2]

o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

o P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[2]

Experimental Protocols

The Safety Data Sheets and technical documents reviewed do not contain detailed
experimental protocols for the cited toxicological endpoints (e.g., skin and respiratory
sensitization). SDSs typically provide a summary of hazards and do not include the full
methodologies of the underlying studies. Researchers requiring this level of detail would need
to consult specific toxicological literature for this compound, which is not available in the
provided search results.

Safety and Handling Workflows

To ensure safe handling and emergency preparedness, the following logical workflows have
been developed based on the available safety information.
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Hazard and Emergency Response Workflow
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Personal Protective Equipment (PPE) Selection Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1599153#tetrabutylammonium-cyanate-safety-data-
sheet-sds-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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